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Compound of Interest

Compound Name: N-Ethyl-4-bromobenzylamine

Cat. No.: B183233 Get Quote

N-Ethyl-4-bromobenzylamine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and structure of N-
Ethyl-4-bromobenzylamine, a compound of interest in synthetic chemistry and drug

discovery. This document summarizes its known physicochemical properties, provides insights

into its synthesis, and includes relevant safety information.

Chemical Properties and Structure
N-Ethyl-4-bromobenzylamine is a substituted benzylamine derivative. Its core structure

consists of a bromine atom at the para position of the benzene ring, which is attached to a

methylene group further bonded to an ethylamino group.

Physicochemical Properties
While specific experimental data for some physical properties of N-Ethyl-4-
bromobenzylamine are not readily available in public literature, the table below summarizes

its key chemical identifiers and known properties.
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Property Value Citation(s)

Molecular Formula C₉H₁₂BrN [1][2]

Molecular Weight 214.10 g/mol [1][2]

Physical Form Liquid

CAS Number 856795-95-4 [1]

IUPAC Name N-(4-bromobenzyl)ethanamine

SMILES String CCNCC1=CC=C(C=C1)Br [1][2]

InChI Key
RVGAYUIZZCACIV-

UHFFFAOYSA-N

Purity ≥97% [1]

Storage Conditions
Keep in a dark place, inert

atmosphere, 2-8°C
[1][2]

Boiling Point No data available [2]

Melting Point No data available

Solubility No data available

Structural Representation
The chemical structure of N-Ethyl-4-bromobenzylamine can be visualized as follows:

Chemical structure of N-Ethyl-4-bromobenzylamine.

Experimental Protocols
Detailed experimental protocols for the synthesis of N-Ethyl-4-bromobenzylamine are not

widely published. However, its synthesis can be achieved through common organic chemistry

reactions such as reductive amination or N-alkylation. Below is a representative protocol for the

synthesis of a structurally similar compound, which can be adapted by a skilled chemist.

Representative Synthesis via Reductive Amination
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A plausible and widely used method for the synthesis of N-Ethyl-4-bromobenzylamine is the

reductive amination of 4-bromobenzaldehyde with ethylamine. This two-step, one-pot reaction

involves the initial formation of an imine, followed by its reduction to the corresponding amine.

Materials:

4-Bromobenzaldehyde

Ethylamine (e.g., 2.0 M solution in THF or as a salt)

Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

Anhydrous solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or

Tetrahydrofuran (THF))

Glacial Acetic Acid (optional, as a catalyst for imine formation)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Dichloromethane or Diethyl ether for extraction

Procedure:

Imine Formation: To a solution of 4-bromobenzaldehyde (1.0 equivalent) in an anhydrous

solvent, add ethylamine (1.2-1.5 equivalents). If using an amine salt, a mild base may be

required for in-situ free-basing. A catalytic amount of glacial acetic acid can be added to

facilitate imine formation. The mixture is stirred at room temperature for 30-60 minutes.

Reduction: The reaction mixture is then cooled in an ice bath, and the reducing agent, such

as sodium triacetoxyborohydride (1.5 equivalents), is added portion-wise. The reaction is

allowed to warm to room temperature and stirred overnight. Progress can be monitored by

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Work-up: Upon completion, the reaction is quenched by the slow addition of a saturated

sodium bicarbonate solution. The organic layer is separated, and the aqueous layer is

extracted with an organic solvent (e.g., dichloromethane).

Purification: The combined organic layers are washed with brine, dried over an anhydrous

drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced

pressure. The crude product can be purified by column chromatography on silica gel if

necessary.

Reaction Setup Imine Formation Reduction Work-up & Purification

Dissolve 4-bromobenzaldehyde
in anhydrous solvent Add ethylamine Stir at room temperature

(30-60 min) Cool in ice bath Add reducing agent
(e.g., NaBH(OAc)3)

Stir overnight
at room temperature Quench with NaHCO3 soln. Extract with organic solvent Dry, concentrate, and purify N-Ethyl-4-bromobenzylamine

Click to download full resolution via product page

Experimental workflow for reductive amination.

Safety and Handling
N-Ethyl-4-bromobenzylamine should be handled with care in a well-ventilated fume hood,

and appropriate personal protective equipment (PPE), including gloves and safety glasses,

should be worn.

GHS Hazard Statements:[1][2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statements:[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Conclusion
This technical guide provides a summary of the available information on N-Ethyl-4-
bromobenzylamine. While there is a lack of publicly available experimental data for some of

its physical properties, its chemical structure and identity are well-defined. The provided

representative synthesis protocol offers a reliable method for its preparation in a laboratory

setting. Researchers and scientists are advised to adhere to the safety guidelines when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. 856795-95-4|N-Ethyl-4-bromobenzylamine|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [N-Ethyl-4-bromobenzylamine chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183233#n-ethyl-4-bromobenzylamine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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